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Compound of Interest

Compound Name: PQR530

Cat. No.: B610182 Get Quote

Introduction

PQR530 is a potent, orally bioavailable, and brain-penetrant dual inhibitor of class I

phosphoinositide 3-kinases (PI3Ks) and the mechanistic target of rapamycin (mTOR)

complexes 1 and 2 (mTORC1/2).[1][2][3] As an ATP-competitive inhibitor, it demonstrates

subnanomolar efficacy against PI3Kα and mTOR.[2][3] The PI3K/Akt/mTOR signaling pathway

is a critical regulator of numerous cellular functions, including cell growth, proliferation, survival,

and metabolism.[3][4][5] Its frequent overactivation in various cancers makes it a key target for

therapeutic development.[3][4] These notes provide detailed protocols for the solubilization and

preparation of PQR530 for use in cell-based assays, along with key performance data and

pathway information.

Physicochemical and In Vitro Efficacy Data
The following table summarizes the key quantitative data for PQR530.
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Parameter Value
Cell Line /
Condition

Reference

Molecular Weight 407.45 g/mol N/A [1]

Kd (PI3Kα) 0.84 nM
Enzymatic Binding

Assay
[1][2]

Kd (mTOR) 0.33 nM
Enzymatic Binding

Assay
[1][2]

Kd (PI3Kβ) 6.1 nM
Enzymatic Binding

Assay
[2]

Kd (PI3Kγ) 10 nM
Enzymatic Binding

Assay
[2]

Kd (PI3Kδ) 11 nM
Enzymatic Binding

Assay
[2]

IC50 (pAktS473) 0.07 µM
A2058 Melanoma

Cells
[1][6]

IC50 (pS6S235/236) 0.07 µM
A2058 Melanoma

Cells
[1][6]

Mean GI50 426 nM
Panel of 44 Cancer

Cell Lines
[1][6]

PQR530 Mechanism of Action: PI3K/mTOR
Signaling Pathway
PQR530 exerts its function by inhibiting two key nodes in the PI3K/Akt/mTOR pathway. It

blocks PI3K, preventing the conversion of PIP2 to PIP3 and subsequent activation of Akt.

Concurrently, it directly inhibits the kinase activity of both mTORC1 and mTORC2, which are

downstream effectors of Akt and central regulators of protein synthesis and cell survival.[3][7][8]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.medchemexpress.com/PQR-530.html
https://www.medchemexpress.com/PQR-530.html
http://file.medchemexpress.com/batch_PDF/HY-107365/PQR530-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/PQR-530.html
http://file.medchemexpress.com/batch_PDF/HY-107365/PQR530-DataSheet-MedChemExpress.pdf
http://file.medchemexpress.com/batch_PDF/HY-107365/PQR530-DataSheet-MedChemExpress.pdf
http://file.medchemexpress.com/batch_PDF/HY-107365/PQR530-DataSheet-MedChemExpress.pdf
http://file.medchemexpress.com/batch_PDF/HY-107365/PQR530-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/PQR-530.html
https://www.researchgate.net/publication/318808823_Abstract_140_Discovery_and_biological_evaluation_of_PQR530_a_highly_potent_dual_pan-PI3KmTORC12_inhibitor
https://www.medchemexpress.com/PQR-530.html
https://www.researchgate.net/publication/318808823_Abstract_140_Discovery_and_biological_evaluation_of_PQR530_a_highly_potent_dual_pan-PI3KmTORC12_inhibitor
https://www.medchemexpress.com/PQR-530.html
https://www.researchgate.net/publication/318808823_Abstract_140_Discovery_and_biological_evaluation_of_PQR530_a_highly_potent_dual_pan-PI3KmTORC12_inhibitor
https://www.benchchem.com/product/b610182?utm_src=pdf-body
https://www.benchchem.com/product/b610182?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/acs.jmedchem.9b00525
https://www.researchgate.net/figure/Schematic-diagram-of-PI3K-Akt-mTOR-signaling-pathway-and-relevant-PI3K-inhibitors-When_fig1_317488226
https://www.researchgate.net/figure/Diagram-of-the-mTOR-signalling-pathway-see-text-for-details-mTOR-is-a-central_fig2_221694398
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plasma Membrane

Growth Factor
Receptor (RTK)

PI3K

Activates

PIP2

PIP3

 p110

Akt

Recruits &
Activates

mTORC1

Activates

mTORC2

Phosphorylates
(Ser473)

p70S6K

Phosphorylates

4E-BP1

Inhibits

Cell Growth &
Survival

PQR530

Click to download full resolution via product page

PQR530 inhibits both PI3K and mTOR complexes within the signaling cascade.
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Experimental Protocols
Protocol 1: Preparation of PQR530 Stock Solution
This protocol details the preparation of a high-concentration stock solution for long-term

storage and subsequent dilution.

Materials:

PQR530 powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Ultrasonic water bath

Procedure:

Equilibration: Allow the vial of PQR530 powder to equilibrate to room temperature for at least

60 minutes before opening to prevent condensation.[9]

Calculation: Determine the required volume of DMSO to achieve the desired stock

concentration. PQR530 is soluble in DMSO at concentrations up to 33.33 mg/mL (81.81

mM).[1] A stock concentration of 10 mM or 20 mM is recommended for most applications.

Example for 10 mM stock: To prepare 1 mL of a 10 mM stock solution, dissolve 4.07 mg of

PQR530 in 1 mL of DMSO.

Dissolution: Add the calculated volume of DMSO to the vial of PQR530 powder.

Solubilization: Vortex the solution thoroughly. If precipitation or incomplete dissolution is

observed, use an ultrasonic water bath to facilitate complete solubilization.[1] Note that

hygroscopic DMSO can negatively impact solubility; always use a fresh, high-quality solvent.

[1]

Aliquoting and Storage: Aliquot the clear stock solution into sterile, tightly sealed vials to

avoid repeated freeze-thaw cycles. Store aliquots as recommended in the stability table
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below.

Protocol 2: Preparation of Working Solutions for Cell
Culture
This protocol describes the dilution of the DMSO stock solution into cell culture medium for

treating cells.

Materials:

PQR530 stock solution (from Protocol 1)

Complete cell culture medium appropriate for the cell line

Sterile microcentrifuge tubes or plates

Procedure:

Thawing: Thaw a single aliquot of the PQR530 stock solution at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in complete cell culture medium

to achieve the final desired concentrations for your experiment.

Final DMSO Concentration: Ensure the final concentration of DMSO in the culture medium is

consistent across all treatments (including the vehicle control) and is non-toxic to the cells. It

is recommended to keep the final DMSO concentration at or below 0.5%, as higher

concentrations can be cytotoxic to many cell lines.[10]

Vehicle Control: Prepare a vehicle control using the same final concentration of DMSO in the

culture medium as the highest concentration used for PQR530 treatment.

Application: Immediately add the prepared working solutions to the cell cultures. It is best

practice to prepare working solutions fresh for each experiment.[9]

Protocol 3: General Workflow for In Vitro Cell-Based
Assays
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The following diagram illustrates a typical workflow for assessing the effect of PQR530 on cell

viability or signaling.

1. Seed cells in multi-well plates
and allow to adhere overnight

2. Prepare serial dilutions of PQR530
in culture medium (Protocol 2)

3. Remove old medium and treat cells
with PQR530 or vehicle control

4. Incubate for desired time period
(e.g., 24, 48, 72 hours)

5. Perform endpoint assay

Cell Viability Assay
(MTT, MTS, etc.)

Western Blot for
Phospho-proteins

(pAkt, pS6)

6. Analyze Data and
Determine IC50/GI50

Click to download full resolution via product page

A generalized workflow for evaluating PQR530 in cell culture experiments.

Solubility and Stability
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Proper storage and handling are critical to ensure the integrity and activity of PQR530.

Solubility Data
Solvent System Max Solubility Solution Type Reference

In Vitro

DMSO
33.33 mg/mL (81.81

mM)
Clear Solution [1]

In Vivo Formulations

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

2.5 mg/mL (6.14 mM) Suspended Solution [1]

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

≥ 2.5 mg/mL (6.14

mM)
Clear Solution [1]

10% DMSO, 90%

corn oil

≥ 2.5 mg/mL (6.14

mM)
Clear Solution [2]

Storage and Stability Recommendations
Form

Storage
Temperature

Shelf Life Reference

Solid Powder -20°C 1 year [1]

-80°C 2 years [1]

Stock Solution (in

DMSO)
-20°C Up to 1 month [9]

-80°C

Up to 2 years (use

within 1 year

recommended)

[1]

Working Solution (in

Media)
N/A

Prepare fresh for each

use
[1][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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